6-Methylquinazolin-8-ol

• Molecular Formula: C9H8N2O
• Molecular Weight: 160.17 g/mol
• IUPAC Name: 6-methylquinazolin-8-ol
• InChI: InChI=1S/C9H8N2O/c1-6-2-7-4-10-5-11-9(7)8(12)3-6/h2-5,12H,1H3
• InChI Key: USNSDYICCVQBRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=CN=CN=C2C(=C1)O

Description

6-Methylquinazolin-8-ol is a quinazoline derivative characterized by a hydroxyl group (-OH) at position 8 and a methyl group (-CH₃) at position 4. Quinazolines are nitrogen-containing heterocyclic compounds with a bicyclic structure (benzene fused to a pyrimidine ring). Substituents like hydroxyl and methyl groups influence physicochemical properties (e.g., solubility, acidity) and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Methylquinazolin-8-ol typically involves the cyclization of anthranilic acid derivatives. One common method includes the amidation of 2-aminobenzoic acid derivatives followed by cyclization. For example, anthranilic acid derivatives can be coupled with appropriate acid chlorides to generate substituted anthranilates, which then undergo cyclization with acetic anhydride under reflux conditions to afford benzoxazin-4-ones. These intermediates can be further treated with ammonia solution to yield quinazolinone derivatives .

Industrial Production Methods

Industrial production of 6-Methylquinazolin-8-ol follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

6-Methylquinazolin-8-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group at the 8th position can be oxidized to form quinazolinone derivatives.

Reduction: Reduction reactions can modify the quinazoline ring system, leading to different substituted derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce various functional groups at different positions on the quinazoline ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles are employed under appropriate conditions to achieve substitution reactions.

Major Products Formed

The major products formed from these reactions include various substituted quinazolinone derivatives, which can exhibit different biological activities depending on the nature and position of the substituents.

Scientific Research Applications

Chemistry: It serves as a valuable intermediate in organic synthesis, enabling the preparation of diverse quinazolinone derivatives.

Biology: The compound exhibits significant biological activities, including antimicrobial, anti-inflammatory, and anticancer properties

Medicine: Due to its biological activities, 6-Methylquinazolin-8-ol is being explored as a potential therapeutic agent for various diseases.

Industry: It is used in the development of pharmaceuticals and agrochemicals, contributing to the synthesis of compounds with desired properties.

Mechanism of Action

The mechanism of action of 6-Methylquinazolin-8-ol involves its interaction with specific molecular targets and pathways. For instance, it has been identified as a binder of bromodomain-containing protein 9 (BRD9), an epigenetic reader involved in gene expression regulation . By binding to BRD9, 6-Methylquinazolin-8-ol can modulate the activity of this protein, leading to changes in gene expression and subsequent biological effects.

Comparison with Similar Compounds

6-Bromo-4-methylquinazolin-8-ol

• Structure : Substituted at positions 4 (methyl), 6 (bromo), and 8 (hydroxyl).
• Molecular Formula : C₉H₇BrN₂O (Molar mass: 239.07 g/mol) .
• Key Differences :
  • Substituent Effects : The bromine atom at position 6 introduces electron-withdrawing effects, altering electronic distribution compared to the methyl group in 6-methylquinazolin-8-ol. This increases molecular weight and may enhance lipophilicity.
  • Reactivity : Bromine’s presence could make the compound more reactive in nucleophilic substitutions or cross-coupling reactions.

8-Amino-6-Methoxyquinoline-Tetrazole Hybrids

• Examples : Compounds 14 and 21 in and .
• Structure: Feature a methoxy group (-OCH₃) at position 6, an amino group (-NH₂) at position 8, and a tetrazole moiety.
• Key Differences: Heterocyclic Core: Quinoline (one nitrogen atom) vs. quinazoline (two nitrogen atoms). Biological Activity: These hybrids exhibit antiplasmodial activity, attributed to the tetrazole linker and substituent positions .

6-Methyl[1,2,4]triazolo[4,3-b]pyridazin-8-ol

• Structure : Combines a triazole ring fused to a pyridazine core, with hydroxyl and methyl groups at positions 8 and 6, respectively .
• Molecular Formula : C₅H₅N₅O (Molar mass: 163.13 g/mol).
• Hydrogen Bonding: The triazole nitrogen atoms may offer additional hydrogen-bonding sites, altering target selectivity.

Quinazolinone Derivatives ()

• Examples : Pyrazole, thiazole, and triazole derivatives synthesized from 6,8-dibromo-2-methylquinazolin-4(3H)-one.
• Structure : Feature bromine at positions 6 and 8, with additional heterocyclic moieties (e.g., pyrazole, triazole).
• Biological Activity : Demonstrated analgesic activity, suggesting that quinazoline scaffolds with halogen and heterocyclic substituents may modulate pain pathways .

Research Findings and Implications

• Substituent Position : The position of methyl/hydroxyl groups (e.g., 6 vs. 4 in quinazolines) significantly impacts electronic properties and bioactivity.
• Heterocyclic Modifications : Fusion with triazoles () or tetrazoles () introduces diverse hydrogen-bonding capabilities, influencing target selectivity.
• Halogen Effects : Bromine in 6-bromo-4-methylquinazolin-8-ol increases molecular weight and reactivity, which may enhance binding affinity in hydrophobic pockets .